Cas no 22560-28-7 (TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE)

• Product Name: TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE
• CAS No: 22560-28-7
• MF: C₅₂H₈₀BN
• MW: 730.009315490723
• CID: 250921
• PubChem ID: 10010161
• Update Time: 2025-10-28

TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE Chemical and Physical Properties

Names and Identifiers

• TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE
• tetraheptylazanium,tetraphenylboranuide
• SCHEMBL1520532
• DTXSID00434023
• J-014764
• tetraheptylazanium;tetraphenylboranuide
• Tetraheptylammonium tetraphenylborate, Selectophore(TM)
• TETRAHEPTYLAMMONIUMTETRAPHENYLBORATE
• 22560-28-7
• Tetraphenylboron tetraheptylammonium

• Inchi： 1S/C28H60N.C24H20B/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4;1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h5-28H2,1-4H3;1-20H/q+1;-1
• InChI Key： FYJAQRCBXXYPGC-UHFFFAOYSA-N
• SMILES： [N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC.C1([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 728.6424
• Monoisotopic Mass: 729.6383817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 54
• Rotatable Bond Count: 28
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 142-143 °C
• PSA: 0

TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE

TETRAHEPTYLAMMONIUM TETRAPHENYLBORATE (CAS No. 22560-28-7)

Tetraheptylammonium tetraphenylborate (CAS No. 22560-28-7) is a quaternary ammonium salt with a unique combination of alkyl and aryl groups, making it a valuable compound in various chemical and pharmaceutical applications. This compound is characterized by its high thermal stability, low toxicity, and excellent solubility in organic solvents, which contribute to its versatility in both research and industrial settings.

The structure of Tetraheptylammonium tetraphenylborate consists of a central nitrogen atom bonded to four heptyl groups, forming the cation, and a tetraphenylborate anion. The heptyl groups provide the compound with hydrophobic properties, while the tetraphenylborate anion imparts stability and solubility. This combination makes it an ideal candidate for use in ionic liquids, catalysts, and as a supporting electrolyte in electrochemical applications.

Recent research has highlighted the potential of Tetraheptylammonium tetraphenylborate in the development of novel materials and processes. For instance, studies have shown that this compound can be used as an efficient catalyst in various organic reactions, such as Friedel-Crafts alkylation and acylation. The high thermal stability of the compound ensures that it remains active even at elevated temperatures, making it suitable for industrial-scale processes.

In the field of electrochemistry, Tetraheptylammonium tetraphenylborate has been explored as a supporting electrolyte in lithium-ion batteries. Its low viscosity and high ionic conductivity make it an attractive alternative to traditional electrolytes like lithium hexafluorophosphate (LiPF6). Research has demonstrated that batteries using this compound exhibit improved cycling stability and higher energy densities, which are crucial for the performance of modern electronic devices.

Moreover, Tetraheptylammonium tetraphenylborate has found applications in pharmaceutical research. Its ability to form stable complexes with various drugs has led to its use in drug delivery systems. For example, it can be used to enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. This property is particularly valuable in the development of targeted drug delivery systems for cancer therapy.

The environmental impact of Tetraheptylammonium tetraphenylborate has also been a subject of recent studies. Unlike some traditional quaternary ammonium salts, this compound exhibits low toxicity and biodegradability, making it a more environmentally friendly option. This characteristic is increasingly important as industries strive to adopt more sustainable practices.

In summary, Tetraheptylammonium tetraphenylborate (CAS No. 22560-28-7) is a versatile compound with a wide range of applications in chemistry and pharmaceuticals. Its unique properties make it an excellent choice for catalytic processes, electrochemical applications, and drug delivery systems. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in both academic and industrial contexts.